Cas no 1261825-86-8 (2'-(Difluoromethyl)-5'-hydroxypropiophenone)

• Product Name: 2'-(Difluoromethyl)-5'-hydroxypropiophenone
• CAS No: 1261825-86-8
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 4791432
• Update Time: 2025-06-15

2'-(Difluoromethyl)-5'-hydroxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-(Difluoromethyl)-5'-hydroxypropiophenone

• Inchi： 1S/C10H10F2O2/c1-2-9(14)8-5-6(13)3-4-7(8)10(11)12/h3-5,10,13H,2H2,1H3
• InChI Key： CKYWHQYLXXPOTI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(CC)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Additional information on 2'-(Difluoromethyl)-5'-hydroxypropiophenone

Comprehensive Overview of 2'-(Difluoromethyl)-5'-hydroxypropiophenone (CAS No. 1261825-86-8)

2'-(Difluoromethyl)-5'-hydroxypropiophenone (CAS No. 1261825-86-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and hydroxypropiophenone functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Its molecular structure, C₁₀H₁₀F₂O₂, combines aromaticity with polar substituents, enabling applications in drug discovery and material science.

The growing interest in fluorinated compounds like 2'-(Difluoromethyl)-5'-hydroxypropiophenone stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers frequently explore its potential as a building block for kinase inhibitors and antioxidant agents, aligning with trends in personalized medicine and sustainable agriculture. Recent studies highlight its role in optimizing crop protection formulations, addressing global demands for eco-friendly agrochemicals.

From a synthetic perspective, CAS No. 1261825-86-8 is synthesized via selective fluorination and carbonyl functionalization, often employing green chemistry principles to minimize environmental impact. Its difluoromethyl group (-CF₂H) is particularly noteworthy, as it mimics bioactive motifs found in FDA-approved drugs, sparking innovation in structure-activity relationship (SAR) studies. Analytical techniques such as NMR spectroscopy and HPLC-MS are routinely used to validate its purity and structural integrity.

In the context of user search trends, queries like "difluoromethyl applications in drug design" or "hydroxypropiophenone derivatives synthesis" reflect the compound's relevance. Industry professionals often seek data on its solubility profiles, thermal stability, and scalable production methods, underscoring its industrial applicability. Additionally, its compatibility with biocatalysis and continuous flow chemistry positions it as a candidate for next-generation manufacturing processes.

Regulatory and safety assessments of 2'-(Difluoromethyl)-5'-hydroxypropiophenone emphasize its compliance with REACH and GMP standards, ensuring its suitability for commercial use. As sustainability gains traction, its potential in carbon footprint reduction strategies—such as replacing traditional solvents with ionic liquids—further elevates its profile. Collaborative research between academia and industry continues to unlock novel applications, solidifying its status as a cornerstone in advanced chemical synthesis.